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Introduction

The reaction of thiosulfate ions (S2032") with acidic solutions is a classic chemical kinetics
study, primarily characterized by the formation of a colloidal sulfur precipitate. This reaction
serves as an excellent model for investigating the factors that influence reaction rates, such as
concentration and temperature.[1][2][3] While this guide specifies calcium thiosulfate, the vast
majority of available research focuses on sodium thiosulfate (Na=S20s). However, as the
reaction fundamentally involves the thiosulfate anion and hydrogen ions, the kinetic principles
and reaction mechanisms are considered analogous, with the cation (Ca2* or Na*) acting as a
spectator ion.

In an acidic environment, the thiosulfate ion undergoes a disproportionation reaction, where it
is simultaneously oxidized and reduced, yielding elemental sulfur and sulfur dioxide.[4][5] The
overall ionic equation for this reaction is:

S203?7(aq) + 2H*(aq) — S(s) + SO2(g) + H20())[1][4][6]

The sulfur produced is insoluble and forms a fine colloidal suspension, causing the solution to
become progressively cloudy and opaque.[1][6] This change in turbidity is the most common
method used to monitor the progress of the reaction and determine its rate.[6][7][8]
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Reaction Mechanism and Rate Law

The decomposition of thiosulfate in an acidic solution is not a single-step process. The
proposed mechanism involves an initial protonation of the thiosulfate ion to form thiosulfuric
acid (H2S203), which is unstable and subsequently decomposes.[9]

A simplified proposed mechanism is as follows:

Protonation (Fast Equilibrium): S2032-(aq) + H*(aq) = HS203"(aq)

Further Protonation (Slow, Rate-Determining): HS20s~(aq) + H*(aq) - H2S203(aq)

Decomposition (Fast): H2S203(aq) — S(s) + H2SOs(aq)

Sulfurous Acid Decomposition: H2SOs(aq) = SO2z(aq) + H20(])

Another proposed mechanism suggests a bimolecular reaction between protonated and
unprotonated thiosulfate ions.[10]
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Caption: Proposed reaction pathway for the acid-catalyzed decomposition of thiosulfate.
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The general form of the differential rate law for this reaction is expressed as:
Rate = k[S2032"]*[H*]¥[6][11]

Where:

k is the rate constant.

[S2032"] is the concentration of the thiosulfate ion.

[H*] is the concentration of the hydrogen ion.

x and y are the orders of the reaction with respect to each reactant, which must be
determined experimentally.[6][11]

The determination of the reaction orders 'x' and 'y' has been the subject of numerous studies,
with varying results reported, suggesting a complex kinetic relationship.

Experimental Protocols

The rate of reaction is typically determined by monitoring the time it takes for a certain amount

of sulfur to precipitate. This is often achieved by measuring the time until the solution's turbidity
obscures a mark placed beneath the reaction vessel.[6][12] More sophisticated methods utilize
a light sensor or colorimeter to measure the change in light transmittance or absorbance as the
colloidal sulfur forms.[7][11][13]

Protocol: Initial Rate Method (Disappearing Cross)

This method determines the initial rate of reaction by measuring the time (t) required to produce
a fixed amount of sulfur precipitate. The initial rate is considered to be inversely proportional to
this time (Rate « 1/t).[2]

Materials:

» Calcium thiosulfate (or sodium thiosulfate) solution of known concentration (e.g., 0.15 M).
[13]

» Hydrochloric acid (HCI) solution of known concentration (e.g., 2.0 M).[14]
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Distilled water.

Glass beakers or conical flasks of identical size.[6][14]

Graduated cylinders.

Stopwatch.

White paper with a black "X" marked on it.[6][14]
Procedure:

o Preparation: Mark a distinct "X" on a piece of paper. Place a clean, dry beaker on top of the
"X".[14]

» Varying Thiosulfate Concentration:

o For the first trial, add a specific volume of the thiosulfate solution (e.g., 50 mL of 0.15 M
NazS203) to the beaker.[15]

o Measure a fixed volume of the acid solution (e.g., 5.0 mL of 2.0 M HCI) in a separate
graduated cylinder.[14]

o Simultaneously pour the acid into the thiosulfate solution, swirl the mixture once, and start
the stopwatch.[14][15]

o Look down through the solution from directly above the beaker. Stop the stopwatch the
moment the "X" is no longer visible.[6][14]

o Record the time (t).

o Repeat the experiment using different concentrations of thiosulfate solution. This is
achieved by diluting the stock solution with distilled water while keeping the total volume
constant.[12][15] The concentration of HCI must be kept constant for this series of
experiments.[13]

e Varying Acid Concentration:
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o Repeat the procedure, but this time use a constant concentration of thiosulfate and vary

the concentration of the hydrochloric acid.[6]

o Data Analysis:
o Calculate the initial concentration of each reactant in the final mixture for every trial.
o Calculate the relative initial rate for each trial as 1/t.

o Plot graphs of log(Rate) vs. log([S20327]) (at constant [H*]) and log(Rate) vs. log([H*]) (at
constant [S20327]). The slopes of these lines will give the order of the reaction with respect

to each reactant (x and y).
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Caption: General experimental workflow for the initial rate method.
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Quantitative Data Summary

The experimentally determined orders of reaction for the decomposition of thiosulfate in acid
vary across different studies and conditions. This complexity may arise from the multi-step
nature of the reaction mechanism.

Table 1: Reported Reaction Orders for Rate = k[S2032"]*[H*]Y

Order w.r.t. S203%~

Source | Study x) Order w.r.t. H* (y) Notes
X
) i Often observed under
Typical High - )
specific concentration
School/Undergraduate 1 0 o
_ ranges; simplifies the
Experiment

analysis.[16]

Spectrophotometric
study at constant ionic

Dinegar, Smellie, and ]
~1.5 (3/2) ~0.5 (1/2) strength, suggesting a

La Mer (1951)[10
( )[10] complex mechanism.

[10]

Noted to occur at
Flinn Scientific[14] 3/2 1/2 lower concentrations

of sodium thiosulfate.

Stated as an expected

outcome based on the

Doc Brown's _ _
_ 1 interaction of
Chemistry[4] )
oppositely charged
ions.
Based on sample data
where varying [H*]
Lucky Sciencel[6] 2 0 had no significant

effect on reaction

time.

Table 2: Sample Experimental Data Collection Template
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This table is a template for organizing data collected using the "Disappearing Cross" protocol.

Vol.
Vol. Vol. Total Initial Initial ) Rate
. NazS:2 Time
Trial H20 HCI Vol. [NazS2  [HCI] (n)
Os (t) (s)
(mL) (mL) (mL) Os]1 (M) (M) (s™)
(mL)
1 50 0 5 55
2 40 10 5 55
3 30 20 5 55
4 20 30 5 55
5 10 40 5 55

Note: Initial concentrations must be calculated based on the final total volume after mixing.

Conclusion

The reaction between calcium thiosulfate and acidic solutions is a classic example of a
disproportionation reaction with complex kinetics. The rate is dependent on the concentrations
of both the thiosulfate ion and the hydrogen ion, though the precise orders of reaction can vary
with experimental conditions. The formation of colloidal sulfur provides a convenient visual and
instrumental method for monitoring the reaction's progress. Understanding this reaction
requires careful experimental design and data analysis to elucidate the rate law and gain
insight into the multi-step reaction mechanism. For researchers, this system serves as a
valuable model for studying colloidal formation and complex reaction pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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